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Compound of Interest

Compound Name: 4-Bromothiophenol

Cat. No.: B107966 Get Quote

Essential Safety and Logistical Information for the Proper Disposal of 4-Bromothiophenol

4-Bromothiophenol (CAS No. 106-53-6) is a hazardous chemical that requires strict disposal

procedures to ensure the safety of laboratory personnel and to protect the environment.[1][2][3]

This guide provides essential, step-by-step information for the proper handling and disposal of

4-Bromothiophenol waste, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to minimize risks and comply with

regulatory standards.

Hazard Profile and Safety Precautions
4-Bromothiophenol is classified as a hazardous substance with the following primary

concerns:

Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled.[1][3]

Irritation: It is known to cause serious skin and eye irritation, and may cause respiratory

irritation.[1][3][4]

Stench: The compound has a strong, unpleasant odor.[1][3]

Before handling 4-Bromothiophenol, it is imperative to wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face
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protection.[4][5][6] All handling should be conducted in a well-ventilated area or within a

chemical fume hood.[4][7]

Waste Segregation and Collection
Proper segregation of 4-Bromothiophenol waste is the first critical step in the disposal

process.

Solid Waste:

Collect pure 4-Bromothiophenol residue and any contaminated disposable materials

(e.g., weighing paper, pipette tips, gloves) in a dedicated, clearly labeled, and sealable

hazardous waste container.[8]

Liquid Waste:

Solutions containing 4-Bromothiophenol should be collected in a separate, designated,

and sealed waste container.

Do not mix 4-Bromothiophenol waste with other waste streams, particularly incompatible

materials such as strong oxidizing agents or strong bases, to prevent potentially

hazardous reactions.[1][3]

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "4-Bromothiophenol," and the associated hazard symbols (e.g., toxic, irritant).[8]

Disposal Procedures
The disposal of 4-Bromothiophenol must comply with all local, regional, and national

hazardous waste regulations.[3][4]

Consult Institutional Guidelines: Always refer to your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols.

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and manage the waste.[7][8] Provide them with a complete and accurate description of the
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waste material.

Treatment and Neutralization: In some cases, treatment prior to disposal may be an option,

but should only be performed by trained personnel at a licensed facility.[7] Potential

treatment methods may include:

Incineration: Admixture with a suitable combustible material and incineration in a licensed

apparatus.[7]

Neutralization: A process of mixing or slurrying in water, followed by neutralization.[7] This

should not be attempted in a standard laboratory setting without a thorough risk

assessment and specific protocols.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[4][5]

Personal Protection: Wear appropriate PPE, including respiratory protection, before

attempting to clean the spill.[4]

Containment: Prevent the spill from entering drains or waterways.[5][7] Contain the spill

using sand, earth, or other non-combustible absorbent material.[7]

Collection: Carefully collect the spilled material and absorbent into a labeled hazardous

waste container.[4][7]

Decontamination: Clean the spill area thoroughly.[5] Decontaminate and launder all

protective clothing before reuse.[7]

Quantitative Data Summary
The following table summarizes key quantitative and classification data for 4-
Bromothiophenol relevant to its disposal and transport.
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Property Value Reference

CAS Number 106-53-6 [1][2]

Molecular Formula C6H5BrS [9][10]

Molar Mass 189.07 g/mol [9][10]

UN Number 2811 [1][2]

Transport Hazard Class 6.1 (Toxic solid) [1][3]

Packing Group III [1][3]

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 4-Bromothiophenol.
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Caption: Workflow for the proper disposal of 4-Bromothiophenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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